N-(1-isobutyl-1H-pyrazolo[3,4-b]quinolin-3-yl)-2-methoxybenzamide

• IUPAC Name: 2-methoxy-N-[1-(2-methylpropyl)pyrazolo[3,4-b]quinolin-3-yl]benzamide
• InChI: InChI=1S/C22H22N4O2/c1-14(2)13-26-21-17(12-15-8-4-6-10-18(15)23-21)20(25-26)24-22(27)16-9-5-7-11-19(16)28-3/h4-12,14H,13H2,1-3H3,(H,24,25,27)
• InChI Key: IOMYPUPHLJVAFT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C2=NC3=CC=CC=C3C=C2C(=N1)NC(=O)C4=CC=CC=C4OC
• Molecular Formula: C22H22N4O2
• Molecular Weight: 374.4 g/mol

Description

N-(1-isobutyl-1H-pyrazolo[3,4-b]quinolin-3-yl)-2-methoxybenzamide, commonly known as IQ-1S, is a compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of IQ-1S involves its interaction with the Wnt/β-catenin signaling pathway. IQ-1S binds to a protein called casein kinase 1α (CK1α), which is involved in the regulation of the Wnt/β-catenin pathway. By binding to CK1α, IQ-1S inhibits the activity of this protein, leading to the inhibition of the Wnt/β-catenin pathway.
Biochemical and Physiological Effects:
IQ-1S has been shown to have various biochemical and physiological effects. In cancer cells, IQ-1S inhibits cell proliferation and induces cell death. In neural stem cells, IQ-1S enhances the differentiation of these cells into neurons. In T cells, IQ-1S modulates the activity of these cells, leading to the suppression of the immune response.

Advantages and Limitations for Lab Experiments

One of the advantages of IQ-1S is its specificity for CK1α, which makes it a valuable tool for studying the Wnt/β-catenin pathway. However, IQ-1S has some limitations, including its low solubility in water and its potential toxicity at high concentrations. These limitations need to be considered when using IQ-1S in lab experiments.

Future Directions

There are several future directions for research on IQ-1S. One area of research is the development of more potent and selective CK1α inhibitors based on the structure of IQ-1S. Another area of research is the investigation of the potential therapeutic applications of IQ-1S in cancer and neurodegenerative diseases. Additionally, further studies are needed to understand the mechanism of action of IQ-1S in T cells and its potential applications in immunotherapy.
Conclusion:
In conclusion, IQ-1S is a compound with significant potential applications in various fields, including cancer research, neurobiology, and immunology. Its specificity for CK1α makes it a valuable tool for studying the Wnt/β-catenin pathway. However, its limitations need to be considered when using it in lab experiments. Further research is needed to fully understand the potential of IQ-1S in various fields and to develop more potent and selective CK1α inhibitors based on its structure.

Synthesis Methods

The synthesis of IQ-1S involves the reaction of 2-methoxybenzoic acid with thionyl chloride to form 2-methoxybenzoyl chloride. This compound is then reacted with 1-isobutyl-1H-pyrazolo[3,4-b]quinoline-3-amine in the presence of triethylamine to yield IQ-1S.

Scientific Research Applications

IQ-1S has been extensively studied for its potential applications in various fields, including cancer research, neurobiology, and immunology. In cancer research, IQ-1S has been shown to inhibit the growth of cancer cells by targeting the Wnt/β-catenin signaling pathway. In neurobiology, IQ-1S has been demonstrated to enhance the differentiation of neural stem cells into neurons. In immunology, IQ-1S has been found to modulate the activity of T cells, which play a crucial role in the immune response.